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Documented Biological Activities and
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Compound Focus: Cubenol

CAS No.: 21284-22-0

Cat. No.: S642407

The table below summarizes the key information on cubeneol found in the literature.

Property / .

. Details Context | Source
Activity
Reported Listed as a constituent in plant extracts Ethanolic extract of Cotton Lavender
Biological with demonstrated antioxidant, anti- (Santolina chamaecyparissus) [1];
Activities inflammatory, and antihyperglycemic Essential oil of Serissa japonica [2].

potential [1] [2].

Chemical Sesquiterpene alcohol [3] [4].

Identification

Molecular C15H260 [4].

Formula

Molecular 222.37 g/mol [4].

Weight

CAS Number 21284-22-0 (for (-)-cubenol) [4].

Odor "Spicy, herbal, green tea" [4]. Used in flavors and fragrances [4].
Description
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Research Context and Methodological Gaps

Cubenol is identified as a component of botanicals with confirmed bioactivity, but specific protocols for

testing the isolated compound are not available in the current search results.

¢ Activity in Plant Extracts: Research on Cotton Lavender and Serissa japonica essential oils shows
these mixtures possess antioxidant, anti-inflammatory, and anti-a-glucosidase activity [1] [2].
Cubenol is one constituent, but its individual contribution to the overall effect requires isolation and
targeted testing.

¢ Production via Fermentation: One study reports the production of a fully deuterated version of
cubenol ([?H,g]-1-epi-cubenol) by the bacterium Streptomyces griseus when grown on a deuterated
medium [3]. This demonstrates a potential biological source for the compound.

Suggested Experimental Workflow

To establish detailed protocols for cubenel, you would need to consult specialized resources. The following

workflow outlines the key steps involved in this process.
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Key Protocol Areas to Investigate
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((DPPH, ABTS, Lipid Peroxidation)) ((e.g.. from plant oil or fermentation))

Bioactivity Testing

In Vitro Anti-inflammatory Assays Enzyme Inhibition Assays ¥ . .
((e.g.. NO inhibition, BSA denaturation)) ((e.g.. a-glucosidase, a-amylase) Cell-based & In Vivo Studies
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Documented Biological Activities and Properties]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b642407#cubenol-biological-

activity-research-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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